![molecular formula C15H14FN3O2 B2639560 N'-(3-fluoro-4-methylphenyl)-N-(pyridin-3-ylmethyl)oxamide CAS No. 899956-51-5](/img/structure/B2639560.png)
N'-(3-fluoro-4-methylphenyl)-N-(pyridin-3-ylmethyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(3-fluoro-4-methylphenyl)-N-(pyridin-3-ylmethyl)oxamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various research fields. This compound belongs to the class of oxamides and has been synthesized using various methods.
Scientific Research Applications
Kinase Inhibition for Cancer Therapy
Research has demonstrated the potential of similar compounds in the inhibition of specific kinases, critical in cancer pathogenesis. The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors highlights this application. These compounds have shown complete tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration, indicating their promise in targeted cancer therapy (Schroeder et al., 2009).
Antineoplastic Activity and Metabolism
Another study focused on the metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in Chronic Myelogenous Leukemia (CML) patients. The study aimed to identify the main metabolic pathways of Flumatinib in humans, revealing the parent drug and its metabolites, including those resulting from N-demethylation and hydroxylation, among others. This research underscores the compound's role in targeted cancer therapy and its metabolic profile in human subjects (Gong et al., 2010).
High-Throughput Screening for Vaccine Adjuvants
High-throughput screening identified dihydropyridine-quinolone carboxamides as Toll-like Receptor 2 (TLR2) agonists, suggesting their potential as vaccine adjuvants. This finding opens new avenues for developing vaccine adjuvants that can enhance immune responses against various pathogens (Hu et al., 2018).
Crystal Structure and Chemical Analysis
The crystal structure and Hirshfeld surface analysis of a similar N-(pyridin-2-ylmethyl)benzamide derivative provided insights into the molecular conformation and interactions within the crystal lattice. Such studies are crucial for understanding compound stability, reactivity, and potential applications in material science and drug design (Artheswari et al., 2019).
properties
IUPAC Name |
N'-(3-fluoro-4-methylphenyl)-N-(pyridin-3-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN3O2/c1-10-4-5-12(7-13(10)16)19-15(21)14(20)18-9-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APSDZLQPQVHDHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CN=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-fluoro-4-methylphenyl)-N2-(pyridin-3-ylmethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.